N-[2-(2-hydroxyethoxy)ethyl]-N'-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)oxamide

• IUPAC Name: N-[2-(2-hydroxyethoxy)ethyl]-N'-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)oxamide
• InChI: InChI=1S/C17H20N4O4S/c22-7-9-25-8-6-18-16(23)17(24)19-15-13-10-26-11-14(13)20-21(15)12-4-2-1-3-5-12/h1-5,22H,6-11H2,(H,18,23)(H,19,24)
• InChI Key: QUQDMANNJLKYOB-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC=CC=C3)NC(=O)C(=O)NCCOCCO
• Molecular Formula: C17H20N4O4S
• Molecular Weight: 376.4 g/mol

Description

N-[2-(2-hydroxyethoxy)ethyl]-N'-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)oxamide is a useful research compound. Its molecular formula is C17H20N4O4S and its molecular weight is 376.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Studies on the synthesis and structure of related enaminones and their isomers highlight the importance of understanding molecular structures for developing new compounds with potential applications in various fields, including drug development and material science. For example, the synthesis of isomeric enaminones and their structural analysis using X-ray diffraction and NMR spectroscopy provides foundational knowledge for exploring chemical reactivity and designing compounds with specific properties (Brbot-Šaranović et al., 2001; Brbot-Šaranović et al., 2000).

Antioxidant and Biological Activities

The isolation and identification of antioxidant phenolic compounds from natural sources like walnut kernels suggest the potential for discovering new compounds with significant antioxidant activities. This research can guide the search for novel compounds with similar structures for use in pharmaceuticals or as dietary supplements (Zijia Zhang et al., 2009).

Material Sciences and Photoresponsive Polymers

Research into polymers derived from N-isopropylacrylamide and azobenzene-containing acrylamides demonstrates applications in material sciences, particularly in developing photoresponsive materials. These materials' ability to change properties in response to light exposure opens up possibilities for innovative uses in various technologies (Akiyama et al., 2004).

Chemical Synthesis and Cyclization Reactions

The synthesis and cyclization reactions with pyrazolopyrimidinyl keto-esters reveal the intricate processes involved in creating new chemical entities. Such research provides a basis for synthesizing novel compounds that could have applications in drug discovery and development (Mohamed Abd et al., 2008).